Cas no 2436761-04-3 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester
• CAS No: 2436761-04-3
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.69
• CID: 5307369
• PubChem ID: 78358472
• Update Time: 2025-07-14

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, 1,1-dimethylethyl ester
• SCHEMBL20956198
• E82886
• 2436761-04-3
• AKOS037651663
• CS-M2766
• tert-butyl 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• CS-17185

• Inchi： 1S/C12H13ClN2O2/c1-12(2,3)17-11(16)8-6-15-10-7(9(8)13)4-5-14-10/h4-6H,1-3H3,(H,14,15)
• InChI Key： OUNDCBYIGCDRCF-UHFFFAOYSA-N
• SMILES： C12NC=CC1=C(Cl)C(C(OC(C)(C)C)=O)=CN=2

Computed Properties

• Exact Mass: 252.0665554g/mol
• Monoisotopic Mass: 252.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines